Cas no 863649-38-1 (N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide)
863649-38-1 structure
Product Name:N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide
CAS No:863649-38-1
MF:C72H143N3O6
MW:1146.92234349251
CID:2809259
PubChem ID:71406148
Update Time:2025-04-21
N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide Chemical and Physical Properties
Names and Identifiers
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- N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide
- 863649-38-1
- DTXSID00826762
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- Inchi: 1S/C72H143N3O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-63-79-66-53-60-73-70(76)57-52-56-69(72(78)75-62-55-68-81-65-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)58-59-71(77)74-61-54-67-80-64-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h69H,4-68H2,1-3H3,(H,73,76)(H,74,77)(H,75,78)
- InChI Key: FYFVGGVLUSAVMR-UHFFFAOYSA-N
- SMILES: O(CCCNC(C(CCC(NCCCOCCCCCCCCCCCCCCCCCC)=O)CCCC(NCCCOCCCCCCCCCCCCCCCCCC)=O)=O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 1146.09768929Da
- Monoisotopic Mass: 1146.09768929Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 81
- Rotatable Bond Count: 71
- Complexity: 1240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 26.2
- Topological Polar Surface Area: 115Ų
N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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